Dimethyl 2-[1-(4-fluorobenzoyl)-2,2,7-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Dimethyl 2-[1-(4-fluorobenzoyl)-2,2,7-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name:
Vulcanchem
CAS No.:
304446-25-1
VCID:
VC0412805
InChI:
InChI=1S/C26H22FNO5S3/c1-13-6-11-16-17(12-13)28(22(29)14-7-9-15(27)10-8-14)26(2,3)21(34)18(16)25-35-19(23(30)32-4)20(36-25)24(31)33-5/h6-12H,1-5H3
SMILES:
CC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C4=CC=C(C=C4)F)(C)C
Molecular Formula:
C26H22FNO5S3
Molecular Weight:
543.7g/mol
Dimethyl 2-[1-(4-fluorobenzoyl)-2,2,7-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
CAS No.: 304446-25-1
Main Products
VCID: VC0412805
Molecular Formula: C26H22FNO5S3
Molecular Weight: 543.7g/mol
CAS No. | 304446-25-1 |
---|---|
Product Name | Dimethyl 2-[1-(4-fluorobenzoyl)-2,2,7-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate |
Molecular Formula | C26H22FNO5S3 |
Molecular Weight | 543.7g/mol |
IUPAC Name | dimethyl 2-[1-(4-fluorobenzoyl)-2,2,7-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate |
Standard InChI | InChI=1S/C26H22FNO5S3/c1-13-6-11-16-17(12-13)28(22(29)14-7-9-15(27)10-8-14)26(2,3)21(34)18(16)25-35-19(23(30)32-4)20(36-25)24(31)33-5/h6-12H,1-5H3 |
Standard InChIKey | LLKHGEAYTITZGQ-UHFFFAOYSA-N |
SMILES | CC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C4=CC=C(C=C4)F)(C)C |
Canonical SMILES | CC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C4=CC=C(C=C4)F)(C)C |
PubChem Compound | 3093822 |
Last Modified | Nov 11 2021 |
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